Cas no 158686-46-5 (Methyl (2S)-2-amino-3-(4-iodophenyl)propanoate hydrochloride)

• Product Name: Methyl (2S)-2-amino-3-(4-iodophenyl)propanoate hydrochloride
• CAS No: 158686-46-5
• MF: C₁₀H₁₃ClINO₂
• MW: 341.573194265366
• CID: 1337285
• PubChem ID: 67437706
• Update Time: 2024-11-06

Methyl (2S)-2-amino-3-(4-iodophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-iodo-, methyl ester, hydrochloride
• Methyl (2S)-2-amino-3-(4-iodophenyl)propanoate hydrochloride
• (S)-Methyl 2-amino-3-(4-iodophenyl)propanoate hydrochloride
• Methyl 4-iodo-L-phenylalaninate hydrochloride
• methyl(2s)-2-amino-3-(4-iodophenyl)propanoate hydrochloride
• methyl (2S)-2-amino-3-(4-iodophenyl)propanoate;hydrochloride
• Y14801
• SCHEMBL2521607
• DA-75470
• CS-0136455
• (S)-Methyl2-amino-3-(4-iodophenyl)propanoatehydrochloride
• HY-W091734
• METHYL (S)-2-AMINO-3-(4-IODOPHENYL)PROPANOATE HYDROCHLORIDE
• MS-20426
• Methyl 4-iodo-L-phenylalaninate (hydrochloride)
• MFCD08275391
• CHZRNEAGNQBUSL-FVGYRXGTSA-N
• AKOS027461162
• E81690
• 4-iodo--L- phenylalanine methyl ester,hydrochloride
• 158686-46-5

• Inchi： 1S/C10H12INO2.ClH/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H/t9-;/m0./s1
• InChI Key： CHZRNEAGNQBUSL-FVGYRXGTSA-N
• SMILES： IC1C=CC(=CC=1)C[C@@H](C(=O)OC)N.Cl

Computed Properties

• Exact Mass: 340.96795 g/mol
• Monoisotopic Mass: 340.96795 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 341.57